1-(2,6-dichlorobenzyl)-6-oxo-N-propyl-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-6-oxo-N-propylpyridine-3-carboxamide
• InChI: InChI=1S/C16H16Cl2N2O2/c1-2-8-19-16(22)11-6-7-15(21)20(9-11)10-12-13(17)4-3-5-14(12)18/h3-7,9H,2,8,10H2,1H3,(H,19,22)
• InChI Key: DKGDCXFBPMANRU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CN(C(=O)C=C1)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H16Cl2N2O2
• Molecular Weight: 339.2 g/mol

Description

The compound “1-(2,6-dichlorobenzyl)-6-oxo-N-propyl-1,6-dihydro-3-pyridinecarboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted with a propyl group (a three-carbon chain) at the 1-position and a 2,6-dichlorobenzyl group at the 6-position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the propyl group, and the 2,6-dichlorobenzyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The pyridine ring, for example, is aromatic and relatively stable, but can participate in electrophilic substitution reactions. The dichlorobenzyl group might also be reactive under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the pyridine ring might contribute to its polarity, solubility, and boiling point.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.